Cas no 494749-11-0 (Benzonitrile, 4-(1-isoquinolinyl)-)

• Product Name: Benzonitrile, 4-(1-isoquinolinyl)-
• CAS No: 494749-11-0
• MF: C₁₆H₁₀N₂
• MW: 230.264003276825
• CID: 1521316
• Update Time: 2024-08-24

Benzonitrile, 4-(1-isoquinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(1-isoquinolinyl)-

• Inchi： 1S/C16H10N2/c17-11-12-5-7-14(8-6-12)16-15-4-2-1-3-13(15)9-10-18-16/h1-10H
• InChI Key： YASLVDGNNFPSBI-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C2C3=C(C=CC=C3)C=CN=2)C=C1

Computed Properties

• Exact Mass: 230.0845

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 414.4±33.0 °C(Predicted)
• PSA: 36.68
• pka: 3.24±0.30(Predicted)